Ethyl 2-cyanoethanecarboximidate
Overview
Description
Synthesis Analysis
Ethyl 2-cyanoethanecarboximidate and its derivatives can be synthesized through various chemical reactions, including the Lossen rearrangement mediated by Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate for the synthesis of hydroxamic acids and ureas from carboxylic acids, demonstrating good yields and compatibility with various protecting groups (Thalluri et al., 2014).
Molecular Structure Analysis
The molecular structure and multiple interactions of this compound derivatives have been thoroughly analyzed, combining experimental and theoretical approaches. A study on a novel ethyl 2-cyano-3-[5-(hydrazinooxalyl–hydrazonomethyl)-1H-pyrrol-2-yl]-acrylate revealed detailed insights into its spectroscopic properties and dimer formation, underscoring the importance of molecular interactions and chemical reactivity (Singh et al., 2013).
Scientific Research Applications
Histopathological Applications in Surgery
- Tissue Adhesive in Surgery : Ethyl 2-cyanoacrylate, a related compound to Ethyl 2-cyanoethanecarboximidate, has been studied for its histopathological effects when used as a tissue adhesive in cardiovascular and thoracic surgery. The study found no significant histopathological difference between tissues sutured conventionally and those where Ethyl 2-cyanoacrylate was applied, suggesting its potential as an alternative or adjunct in surgical procedures (Kaplan et al., 2004).
Pharmaceutical and Biochemical Research
- Antioxidant and Anti-Inflammatory Activities : A study explored the synthesis and evaluation of Ethyl 2-(2-cyano-3-(substituted phenyl)acrylamido)-4,5-dimethylthiophene-3-carboxylates for their antioxidant and anti-inflammatory activities. The compounds showed significant activity, comparable to standard drugs, indicating their potential in pharmaceutical applications (Madhavi & Sreeramya, 2017).
Chemical Synthesis
- Catalyzed Annulation in Chemical Synthesis : Ethyl 2-methyl-2,3-butadienoate, a compound related to this compound, has been used in a phosphine-catalyzed [4 + 2] annulation to synthesize functionalized tetrahydropyridines. This process demonstrates its importance in organic synthesis and pharmaceutical chemistry (Zhu, Lan, & Kwon, 2003).
Environmental and Toxicological Studies
- Biotransformation and Kinetics : Ethyl tert-butyl ether (ETBE), similar in structure to this compound, has been studied for its biotransformation and excretion in rats and humans. Understanding the metabolism of such compounds is crucial for assessing their environmental impact and safety (Amberg, Rosner, & Dekant, 1999).
Advanced Material and Ligand Research
- Versatile Ligand for Catalysis : Ethyl 2-oxocyclohexanecarboxylate, another related compound, has been employed as a ligand in copper-catalyzed coupling reactions. This showcases its role in facilitating complex chemical reactions, important for material science and catalysis (Lv & Bao, 2007).
Laboratory Methods and Techniques
- Lossen Rearrangement in Synthesis : A study demonstrated the use of Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate in Lossen rearrangement for synthesizing hydroxamic acids and ureas from carboxylic acids. This indicates its role in enhancing laboratory synthetic methods (Thalluri, Manne, Dev, & Mandal, 2014).
properties
IUPAC Name |
ethyl 2-cyanoethanimidate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O/c1-2-8-5(7)3-4-6/h7H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJTDBBPQNDKTLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=N)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10292439 |
Source
|
| Record name | ethyl 2-cyanoethanimidoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10292439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
42003-88-3 |
Source
|
| Record name | NSC82618 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=82618 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | ethyl 2-cyanoethanimidoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10292439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 2-cyanoethanecarboximidate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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